4-(4-chlorophenyl)-2-oxo-N-phenylpyrrolidine-1-carboxamide
Overview
Description
4-(4-Chlorophenyl)-2-oxo-N-phenylpyrrolidine-1-carboxamide (4-CPOPC) is an organochlorine compound that has been studied for its potential applications in various scientific research fields. It is an important intermediate in the synthesis of several organic compounds, and has been investigated for its potential role in biochemical and physiological processes.
Scientific Research Applications
4-(4-chlorophenyl)-2-oxo-N-phenylpyrrolidine-1-carboxamide has been investigated for its potential applications in various scientific research fields. It has been studied for its potential role in the synthesis of various organic compounds, such as pharmaceuticals, pesticides, and fungicides. Additionally, it has been studied for its potential role in the synthesis of polymers, such as polyurethane, polyethylene, and polypropylene. It has also been studied for its potential use as a catalyst in organic reactions.
Mechanism of Action
The mechanism of action of 4-(4-chlorophenyl)-2-oxo-N-phenylpyrrolidine-1-carboxamide is not well understood. However, it is believed to interact with various cellular components, such as proteins, enzymes, and DNA, to produce its effects. It is also believed to interact with various biological receptors, such as G-protein coupled receptors, to produce its effects.
Biochemical and Physiological Effects
This compound has been studied for its potential effects on various biochemical and physiological processes. It has been found to be a potent inhibitor of the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmitter release. It has also been found to be a potent inhibitor of the enzyme fatty acid amide hydrolase, which is involved in the metabolism of endocannabinoids. Additionally, it has been found to inhibit the enzyme cyclooxygenase-2, which is involved in the production of inflammatory mediators.
Advantages and Limitations for Lab Experiments
4-(4-chlorophenyl)-2-oxo-N-phenylpyrrolidine-1-carboxamide has several advantages and limitations for laboratory experiments. One advantage is that it is relatively easy to synthesize, and can be synthesized in large quantities. Additionally, it is relatively stable, and can be stored for long periods of time. However, it is also relatively toxic, and should be handled with caution. Additionally, it is not water soluble, and must be solubilized in organic solvents for use in experiments.
Future Directions
Future research on 4-(4-chlorophenyl)-2-oxo-N-phenylpyrrolidine-1-carboxamide should focus on further elucidating its mechanism of action and its biochemical and physiological effects. Additionally, further research should focus on optimizing its synthesis method and exploring its potential applications in various scientific research fields. Additionally, further research should focus on exploring its potential use as a catalyst in organic reactions and its potential use in the synthesis of various organic compounds. Finally, further research should focus on exploring its potential toxicity and its potential environmental impacts.
Synthesis Methods
4-(4-chlorophenyl)-2-oxo-N-phenylpyrrolidine-1-carboxamide is synthesized through a three-step process. The first step involves the reaction of 4-chlorophenol with pyrrolidine-1-carboxaldehyde in the presence of a base to form the desired product. The second step involves the reduction of the aldehyde group to a hydroxyl group using sodium borohydride. The third step involves the oxidation of the hydroxyl group to a carboxyl group using potassium permanganate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(4-chlorophenyl)-2-oxo-N-phenylpyrrolidine-1-carboxamide involves the reaction of 4-chlorobenzoyl chloride with N-phenylpyrrolidine-2,5-dione in the presence of a base to form the intermediate 4-(4-chlorophenyl)-2-oxo-N-phenylpyrrolidine-1-carboxylic acid. This intermediate is then converted to the final product through the reaction with ammonia or an amine.", "Starting Materials": [ "4-chlorobenzoyl chloride", "N-phenylpyrrolidine-2,5-dione", "Base (e.g. triethylamine)", "Ammonia or amine" ], "Reaction": [ "Step 1: 4-chlorobenzoyl chloride is added to a solution of N-phenylpyrrolidine-2,5-dione in the presence of a base (e.g. triethylamine) and the mixture is stirred at room temperature for several hours.", "Step 2: The resulting mixture is then poured into water and the solid product is collected by filtration and washed with water.", "Step 3: The collected solid is then dissolved in a suitable solvent (e.g. ethanol) and treated with ammonia or an amine (e.g. methylamine) to form the final product, 4-(4-chlorophenyl)-2-oxo-N-phenylpyrrolidine-1-carboxamide.", "Step 4: The product is isolated by filtration, washed with water and dried under vacuum." ] } | |
CAS RN |
420807-00-7 |
Molecular Formula |
C17H15ClN2O2 |
Molecular Weight |
314.8 |
Purity |
95 |
Origin of Product |
United States |
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